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Compound of Interest

Compound Name: 3-Methoxypicolinonitrile

Cat. No.: B1312636 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed protocol for the safe disposal of 3-
Methoxypicolinonitrile (CAS No. 24059-89-0), a compound that requires careful management

due to its potential hazards.

Immediate Safety and Hazard Profile
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 3-Methoxypicolinonitrile and to be equipped with the appropriate Personal

Protective Equipment (PPE). All handling and disposal operations should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.

Hazard Summary:

Based on available safety data, 3-Methoxypicolinonitrile is classified with the following

hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin and serious eye irritation.[1]

May cause respiratory irritation.[1][2]
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The necessary PPE includes, but is not limited to, chemical-resistant gloves (e.g., nitrile or

neoprene), safety goggles or a face shield, and a lab coat.[3]

Quantitative Hazard and Precautionary Data
The following table summarizes the key hazard and precautionary statements associated with

3-Methoxypicolinonitrile.

GHS Classification Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin[1]

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[1]

Acute Toxicity, Inhalation H332 Harmful if inhaled[1]

Specific target organ toxicity,

single exposure
H335

May cause respiratory

irritation[1]

Precautionary Statements Code Statement

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Response P310

Immediately call a POISON

CENTER or doctor/physician.

[4]

Step-by-Step Disposal Protocol
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The disposal of 3-Methoxypicolinonitrile must be handled as hazardous waste, in strict

accordance with local, regional, and national environmental regulations. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[5]

Experimental Protocol for Waste Management:

Waste Segregation and Collection:

Collect all waste containing 3-Methoxypicolinonitrile, including unused product,

solutions, and contaminated materials (e.g., pipette tips, absorbent materials from spills),

in a designated and compatible hazardous waste container.[6][7]

The container must be made of a material compatible with pyridine compounds, such as

glass or high-density polyethylene, and have a secure, tight-fitting lid.[5][7]

Do not mix 3-Methoxypicolinonitrile waste with other waste streams unless their

compatibility is known and verified. Specifically, store it separately from strong oxidizing

agents and acids.[6][7]

Labeling of Waste Containers:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name, "3-Methoxypicolinonitrile," and its CAS

number, "24059-89-0."

Indicate the associated hazards by affixing the appropriate GHS pictograms (e.g.,

harmful/irritant).

Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, cool, dry, and well-

ventilated satellite accumulation area away from sources of ignition.[3][5][7]

Ensure the storage area is secure and accessible only to authorized personnel.

Arranging for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) if

available, or at a minimum, the chemical name, CAS number, and a summary of its

hazards.

Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[6] For

small spills, use an inert absorbent material, such as vermiculite or sand, to contain the

substance.[5][6] Carefully collect the absorbent material and place it in the designated

hazardous waste container for disposal.[5][7] For larger spills, contact your EHS department

immediately.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxypicolinonitrile.
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Caption: Workflow for the safe disposal of 3-Methoxypicolinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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